Cas no 97603-32-2 (3-Iodobenzamidine hydrochloride)

• Product Name: 3-Iodobenzamidine hydrochloride
• CAS No: 97603-32-2
• MF: C₇H₈ClIN₂
• MW: 282.51
• MDL: MFCD22480872
• CID: 5235878
• PubChem ID: 20241990
• Update Time: 2025-10-28

3-Iodobenzamidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Iodobenzamidine hydrochloride
• 3-Iodobenzimidamide hydrochloride
• CS-0343280
• SCHEMBL5255434
• E82699
• SY343377
• BFKQPNRKDYZRAV-UHFFFAOYSA-N
• 3-iodobenzenecarboximidamide;hydrochloride
• MFCD22480872
• 97603-32-2

• MDL： MFCD22480872
• Inchi： 1S/C7H7IN2.ClH/c8-6-3-1-2-5(4-6)7(9)10;/h1-4H,(H3,9,10);1H
• InChI Key： BFKQPNRKDYZRAV-UHFFFAOYSA-N
• SMILES： C1C=C(I)C=C(C(N)=N)C=1.Cl

Computed Properties

• Exact Mass: 281.94207g/mol
• Monoisotopic Mass: 281.94207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9Ų

Additional information on 3-Iodobenzamidine hydrochloride

Introduction to 3-Iodobenzamidine hydrochloride (CAS No. 97603-32-2)

3-Iodobenzamidine hydrochloride, with the chemical formula C₇H₈IN₂·HCl, is a significant compound in the field of pharmaceutical and biochemical research. Its molecular structure features an iodine substituent on a benzamidine backbone, making it a versatile intermediate in organic synthesis and a valuable tool in medicinal chemistry. This introduction delves into the properties, applications, and recent advancements involving this compound.

The structure of 3-Iodobenzamidine hydrochloride incorporates an iodine atom at the 3-position of the benzene ring, adjacent to the amidine group. This positioning enhances its reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. The hydrochloride salt form improves its solubility in polar solvents, facilitating its use in various biochemical assays and synthetic protocols.

In recent years, 3-Iodobenzamidine hydrochloride has garnered attention for its role in developing novel therapeutic agents. Its ability to participate in nucleophilic substitution reactions makes it a key intermediate in the synthesis of bioactive molecules. For instance, researchers have leveraged this compound to create inhibitors targeting enzymes involved in inflammatory pathways. The iodine atom serves as a handle for further functionalization, enabling the design of molecules with tailored pharmacological properties.

One notable application of 3-Iodobenzamidine hydrochloride is in the field of antibody-drug conjugates (ADCs). ADCs are engineered molecules that combine the specificity of antibodies with the potency of cytotoxic drugs, offering a promising approach for treating cancers and other diseases. The benzamidine moiety can be conjugated to antibodies via click chemistry reactions facilitated by 3-Iodobenzamidine hydrochloride, enhancing the stability and efficacy of these conjugates. Recent studies have demonstrated its utility in developing next-generation ADCs with improved pharmacokinetic profiles.

Another area where 3-Iodobenzamidine hydrochloride has made significant contributions is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By serving as a precursor for kinase inhibitors, 3-Iodobenzamidine hydrochloride enables researchers to synthesize molecules that selectively inhibit aberrant kinase activity. For example, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which are overactive in certain types of leukemia and solid tumors.

The synthesis of 3-Iodobenzamidine hydrochloride typically involves halogenation of benzamidine derivatives followed by salt formation. Advanced synthetic methodologies have been refined to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as palladium-catalyzed cross-coupling reactions allow for efficient functionalization of the iodinated benzamidine core, expanding its utility in drug discovery programs.

Recent advancements in computational chemistry have also enhanced the understanding of 3-Iodobenzamidine hydrochloride's reactivity and mechanism of action. Molecular modeling studies predict how this compound interacts with biological targets at the atomic level, providing insights into its potential as a drug scaffold or intermediate. These computational approaches complement experimental work by identifying optimal conditions for synthetic transformations and predicting biological activity.

The pharmaceutical industry continues to explore new applications for 3-Iodobenzamidine hydrochloride, driven by its versatility and reactivity. Researchers are investigating its use in developing antiviral agents, where modifications to its structure could lead to compounds capable of inhibiting viral replication. Additionally, its role in creating metal-organic frameworks (MOFs) has been explored, offering potential applications in catalysis and material science.

In conclusion, 3-Iodobenzamidine hydrochloride (CAS No. 97603-32-2) is a multifaceted compound with broad utility in pharmaceutical research and drug development. Its unique structural features enable participation in diverse chemical reactions, making it indispensable for synthesizing bioactive molecules. As research progresses, new applications and innovations involving this compound are expected to emerge, further solidifying its importance in modern chemistry and medicine.